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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551

For laboratory professionals engaged in research and development, the responsible
management of chemical waste is paramount to ensuring a safe working environment and
maintaining environmental compliance. This guide provides detailed, step-by-step procedures
for the proper disposal of 2-Butylcyclohexanone, a combustible ketone that presents several
handling and disposal challenges. Adherence to these protocols is critical for the safety of all
personnel and the protection of our ecosystem.

Immediate Safety and Hazard Information

2-Butylcyclohexanone and its isomers are classified as hazardous materials. It is crucial to
handle this chemical with care, as it is harmful if swallowed and can cause long-lasting adverse
effects on aquatic life.[1] Therefore, preventing its release into the environment is a primary
concern.

Key Hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

Environmental Hazard: May be toxic to aquatic life with long-lasting effects.[1]

Skin and Eye Irritation: May cause skin and eye irritation.[1][4]

Combustibility: Combustible liquid and vapor.[4]
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Personnel handling 2-Butylcyclohexanone must wear appropriate Personal Protective
Equipment (PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat.
All handling operations should be conducted in a well-ventilated area or within a chemical fume
hood.[1]

Quantitative Data

While specific quantitative data for 2-Butylcyclohexanone can vary by isomer, the following
table summarizes key information for closely related compounds to provide a general
understanding of its physical and chemical properties.

Property Value Source Compound
Molecular Formula C10H180 4-tert-Butylcyclohexanone
Molecular Weight 154.25 g/mol 4-tert-Butylcyclohexanone
Flash Point 78 °C 2-tert-Butylcyclohexanone[4]
Vapor Density 5.3 2-tert-Butylcyclohexanone[4]

Experimental Protocol for Waste Disposal

The disposal of 2-Butylcyclohexanone must be managed as hazardous waste. Under no
circumstances should this chemical be disposed of down the drain or in regular trash

receptacles.[1]
1. Waste Collection:

o Designate a specific, compatible, and clearly labeled container for 2-Butylcyclohexanone
waste.

e The container must be kept sealed to prevent the release of vapors.

e The label must prominently display the words "Hazardous Waste" and the full chemical
name, "2-Butylcyclohexanone".[1] Chemical formulas or abbreviations are not sufficient.[1]

2. Laboratory Storage:
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» Store the waste container in a designated satellite accumulation area within the laboratory.[1]
This area should be near the point of generation to minimize transport.[1]

o Ensure the storage area has secondary containment to capture any potential leaks or spills.

e Segregate 2-Butylcyclohexanone waste from incompatible materials, such as strong
oxidizing agents, acids, and bases.[1]

3. Disposal of Contaminated Materials:

e Any materials, such as gloves, absorbent pads, or glassware, that are grossly contaminated
with 2-Butylcyclohexanone must also be disposed of as hazardous waste in the same
designated container.[1]

4. Empty Container Management:

o For empty containers that previously held the pure chemical, they must be triple-rinsed with
a suitable solvent (e.g., acetone or ethanol).[1]

e The rinsate from this process must be collected and treated as hazardous waste.[1]

« Atfter triple-rinsing, the container label should be defaced, and the container can then be
disposed of in the regular trash.[1]

5. Final Disposal Arrangement:

e Once the waste container is approaching full (not to exceed 90% capacity), or if it has
reached the maximum allowable storage time as per institutional or local regulations (e.g., 90
days), arrange for its disposal.[1][5]

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to coordinate the pickup and final disposal.[1]

Disposal Workflow

The following diagram illustrates the proper disposal workflow for 2-Butylcyclohexanone.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1265551?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1265551?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Di_tert_butylcyclohexanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1265551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Generation & Collection

Empty Container Procedu

<
o

Triple-Rinse Empty Container

Deface Label Collect Rinsate as Hazardous Waste

Generate 2-Butylcyclohexanone Waste

Collect in Labeled, Sealed Container Include Contaminated PPE & Materials

Interim"Storage

Store in Designated Satellite Area

Dispose of Container in Regular Trash

(with Secondary Containment)

\4

Segregate from Incompatibles

Final Djisposal
\4

Contact EHS for Pickup

Professional Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Butylcyclohexanone.
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By diligently following these procedures, you can ensure the safe and compliant disposal of 2-
Butylcyclohexanone, thereby protecting yourself, your colleagues, and the environment.
Always consult your institution's specific waste management guidelines and the Safety Data
Sheet (SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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